Cas no 1334495-42-9 (berkeleyone B)

berkeleyone B structure
berkeleyone B structure
Product Name:berkeleyone B
CAS No:1334495-42-9
MF:C26H34O7
MW:458.543968677521
CID:2049829
PubChem ID:57398142
Update Time:2025-04-21

berkeleyone B Chemical and Physical Properties

Names and Identifiers

    • berkeleyone B
    • 8,12-Methanocycloocta[g][2]benzoxepin-8(5H)-carboxylic acid, 1,2,3,7,7a,9,10,11,12,13,13a,13b-dodecahydro-10-hydroxy-5,5,7a,10,12,13b-hexamethyl-14-methylene-3,9,11-trioxo-, methyl ester, (7aS,8R,10S,12R,13aS,13bS)-
    • rel-methyl (7aS,8R,10S,12R,13aS,13bS)-10-hydroxy-5,5,7a,10,12,13b-hexamethyl-14-methylidene-3,9,11-trioxo-1,2,3,7,7a,9,10,11,12,13,13a,13b-dodecahydro-8,12-methanocycloocta[3,4]benzo[1,2-c]oxepine-8(5H)-carboxylate
    • Q27137367
    • CHEBI:69025
    • DTXSID301098223
    • 1334495-42-9
    • CHEMBL1911628
    • BDBM50355790
    • Inchi: 1S/C26H34O7/c1-14-23(5)13-16-22(4)11-10-17(27)33-21(2,3)15(22)9-12-24(16,6)26(14,20(30)32-8)19(29)25(7,31)18(23)28/h9,16,31H,1,10-13H2,2-8H3/t16-,22+,23+,24-,25-,26-/m0/s1
    • InChI Key: IWYHWTWGKBGNTO-GSISZECUSA-N
    • SMILES: O1C(CC[C@]2(C)C(C1(C)C)=CC[C@]1(C)[C@]3(C(=O)OC)C([C@](C)(C([C@@](C)(C3=C)C[C@H]12)=O)O)=O)=O

Computed Properties

  • Exact Mass: 458.23045342g/mol
  • Monoisotopic Mass: 458.23045342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 2
  • Complexity: 1050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 107Ų
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